Sodium 1-hydroxy-3-(phosphonooxy)propan-2-olate

• CAS No.: 17603-42-8
• Molecular Formula: C3H9NaO6P
• Molecular Weight: 195.06 g/mol
• IUPAC Name: sodium;2,3-dihydroxypropyl hydrogen phosphate
• InChI: InChI=1S/C3H9O6P.Na/c4-1-3(5)2-9-10(6,7)8;/h3-5H,1-2H2,(H2,6,7,8)
• InChI Key: KANLKAYGXGSUJC-UHFFFAOYSA-N
• SMILES: C(C(COP(=O)(O)O)[O-])O.[Na+]
• Canonical SMILES: C(C(COP(=O)(O)O)O)O.[Na]
• Related CAS: 95648-81-0
• solubility: Soluble
• Synonyms: 1-phosphoglycerol; alpha-glycerophosphate; alpha-glycerophosphoric acid; alpha-glycerophosphoric acid, (DL)-isomer; alpha-glycerophosphoric acid, (R)-isomer; alpha-glycerophosphoric acid, (S)-isomer; alpha-glycerophosphoric acid, 1,2,3-propanetriol-1-(18)O,3-(dihydrogen phosphate)-labeled; alpha-glycerophosphoric acid, 1,2,3-propanetriol-2-(18)O,3-(dihydrogen phosphate)-labeled; alpha-glycerophosphoric acid, calcium salt; alpha-glycerophosphoric acid, disodium salt; alpha-glycerophosphoric acid, disodium salt (+-)-isomer; alpha-glycerophosphoric acid, disodium salt hexahydrate(+-)-isomer; alpha-glycerophosphoric acid, Fe salt; alpha-glycerophosphoric acid, Fe(+3) salt (3:2); alpha-glycerophosphoric acid, monocalcium salt; alpha-glycerophosphoric acid, monocalcium salt (S)-isomer; alpha-glycerophosphoric acid, monomagnesium salt; alpha-glycerophosphoric acid, sodium salt; disodium glycerophosphate; glycerol 1-phosphate; glycerol 3-phosphate; sodium glycerophosphate

Description

Sodium glycerophosphate is one of several glycerophosphate salts. It is used clinically to treat or prevent low phosphate levels. Glycerophosphate is hydrolyzed to inorganic phosphate and glycerol in the body. The extent of this reaction is dependent on the activity of serum alkaline phosphatases.
Sodium Glycerophosphate is the sodium salt form of an organic phosphate compound that provides phosphate for nutritional purposes. In addition, sodium glycerophosphate can be used as a phosphate diluting agent upon internal contamination with the beta-emiting radioisotope phosphate P 32 (P-32) that competes with P-32 for absorption. As sodium glycerophosphate is administered in high amounts, the absorption of P-32 is prevented or minimalized.

Mechanism of Action

Target of Action

The primary target of Sodium 3-phosphoglycerate, also known as Sodium 1-hydroxy-3-(phosphonooxy)propan-2-olate, is the enzyme 3-Phosphoglycerate Dehydrogenase (PHGDH) . PHGDH catalyzes the first step in the serine biosynthesis pathway and acts as a rate-limiting enzyme involved in metabolic reprogramming . PHGDH upregulation has been observed in many tumor types, and inhibition of PHGDH expression has been reported to inhibit the proliferation of PHGDH-overexpressing tumor cells .

Mode of Action

Sodium 3-phosphoglycerate interacts with its target, PHGDH, by serving as a substrate for the enzyme. PHGDH catalyzes the conversion of 3-phosphoglycerate into phosphohydroxypyruvate in an NAD±dependent reaction . This is the first step in the serine biosynthesis pathway, which is crucial for the production of serine and glycine .

Biochemical Pathways

Sodium 3-phosphoglycerate plays a significant role in both glycolysis and the Calvin-Benson cycle . In glycolysis, it is an intermediate following the dephosphorylation of 1,3-bisphosphoglycerate . In the Calvin-Benson cycle, it is typically the product of the spontaneous scission of an unstable 6-carbon intermediate formed upon CO2 fixation .

Pharmacokinetics

It may be metabolized by various enzymes involved in glycolysis and the Calvin-Benson cycle .

Result of Action

The action of Sodium 3-phosphoglycerate results in the production of phosphohydroxypyruvate, an important intermediate in the serine biosynthesis pathway . This pathway is crucial for the production of serine and glycine, which are essential for various biological processes .

Action Environment

The action of Sodium 3-phosphoglycerate is influenced by various environmental factors. For instance, the availability of NAD+ is crucial for the reaction catalyzed by PHGDH . Moreover, the activity of PHGDH and the subsequent serine biosynthesis pathway can be influenced by the availability of glucose and other nutrients .